1-(4-methylbenzyl)-N-(6-methylpyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
1-(4-methylbenzyl)-N-(6-methylpyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N4O2 and its molecular weight is 334.379. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Compounds with the dihydropyridazine carboxamide core have been synthesized through various chemical routes, indicating their versatility and potential for modification to enhance desired biological activities. For instance, novel series of phenoxypyridine derivatives containing dihydropyridazine moieties have been synthesized and evaluated for their inhibitory activities against certain kinase targets and cancer cell lines, showcasing moderate to good antitumor activities (Liu et al., 2020). This suggests that the structural framework of dihydropyridazine carboxamides could be instrumental in designing compounds with potential anticancer properties.
Biological Activity and Applications
The biological activity of compounds incorporating the dihydropyridazine core spans various therapeutic areas, including oncology and anti-inflammatory applications. The design and synthesis of these compounds often target specific enzymes or pathways critical in disease progression. For example, the evaluation of N-substituted derivatives for their potential as kinase inhibitors reveals the importance of the dihydropyridazine structure in mediating significant biological effects, including antitumor activity (Ahmad et al., 2012).
Structural Characterization and Drug Design
The structural characterization and modification of dihydropyridazine derivatives are crucial in optimizing their biological activity. Studies employing nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into the molecular conformation and electron distribution within these compounds, aiding in the rational design of more potent and selective therapeutic agents (Bacsa et al., 2013).
properties
IUPAC Name |
1-[(4-methylphenyl)methyl]-N-(6-methylpyridin-2-yl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2/c1-13-6-8-15(9-7-13)12-23-18(24)11-10-16(22-23)19(25)21-17-5-3-4-14(2)20-17/h3-11H,12H2,1-2H3,(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBLUUEIRNPUFDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C(=O)NC3=CC=CC(=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.